molecular formula C10H15ClN2O2 B6173936 2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid hydrochloride CAS No. 2613385-41-2

2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid hydrochloride

Cat. No. B6173936
CAS RN: 2613385-41-2
M. Wt: 230.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-ethyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid” is a heterocyclic aromatic organic compound . It is a powder at room temperature . The IUPAC name is 2-ethyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid .


Synthesis Analysis

While specific synthesis methods for “2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid hydrochloride” were not found, indazole derivatives are generally synthesized and screened for their in vivo anti-inflammatory potential .


Molecular Structure Analysis

The InChI code for “2-ethyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid” is 1S/C10H14N2O2/c1-2-12-9(10(13)14)7-5-3-4-6-8(7)11-12/h2-6H2,1H3,(H,13,14) .


Physical And Chemical Properties Analysis

The compound “2-ethyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid” has a molecular weight of 194.23 . It is a powder at room temperature . The melting point is 148-149°C .

Safety and Hazards

The compound “2-ethyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid” has the following hazard statements: H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Future Directions

The medicinal properties of indazole derivatives are being explored for the treatment of various pathological conditions . The wide variety of biological properties of these compounds suggests that they may have potential for future therapeutic applications .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid hydrochloride involves the reaction of 2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid with hydrochloric acid.", "Starting Materials": [ "2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid in a suitable solvent, add hydrochloric acid.", "Heat the reaction mixture to reflux for a suitable period of time.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with a suitable solvent and dry to obtain 2-ethyl-4,5,6,7-tetrahydro-2H-indazole-6-carboxylic acid hydrochloride." ] }

CAS RN

2613385-41-2

Molecular Formula

C10H15ClN2O2

Molecular Weight

230.7

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.